4-Chloro-2-methoxy-3-pyridinamine

• IUPAC Name: 4-chloro-2-methoxypyridin-3-amine
• InChI: InChI=1S/C6H7ClN2O/c1-10-6-5(8)4(7)2-3-9-6/h2-3H,8H2,1H3
• InChI Key: FDXOBZYYZRKVDK-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC(=C1N)Cl
• Molecular Formula: C6H7ClN2O
• Molecular Weight: 158.58 g/mol
• CAS RN: 934180-49-1

Description

4-Chloro-2-methoxy-3-pyridinamine, also known by its CAS Number 1261452-97-4, is a compound with a molecular weight of 158.59. It is typically stored in a dark place under an inert atmosphere at temperatures between 2-8°C.

Molecular Structure Analysis

The molecular structure of 4-Chloro-2-methoxy-3-pyridinamine is represented by the InChI code 1S/C6H7ClN2O/c1-10-5-4(7)2-3-9-6(5)8/h2-3H,1H3,(H2,8,9). The SMILES string for this compound is COc1nccc(N)c1Cl.

Chemical Reactions Analysis

While specific chemical reactions involving 4-Chloro-2-methoxy-3-pyridinamine are not available, it’s known that pyridine compounds are involved in various types of reactions, including Suzuki-Miyaura cross-coupling reactions.

Physical And Chemical Properties Analysis

4-Chloro-2-methoxy-3-pyridinamine is a solid at room temperature. It has a molecular weight of 158.59 g/mol. The compound is stable under normal temperatures and pressures.

Scientific Research Applications

Chemical Properties and General Use

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Role in Synthesis of Trifluoromethylpyridines

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Potential Use in Agrochemical Industry

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Potential Use in Pharmaceutical Industry

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Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H320 (Causes eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using personal protective equipment.

Synthesis routes and methods

Procedure details

To a stirred solution of 2-bromo-4-chloropyridin-3-amine (prepared as described in US2002/0119982) (1.0 eq.) in dry MeOH (0.25M) under argon was added a solution of NaOMe (25% wt in MeOH, 1.5 eq.) and the reaction mixture was refluxed for 1 h, more NaOMe (25% wt in MeOH, 1.5 eq) was added and the reaction mixture was refluxed for an additional 2 h. The volatiles were removed under reduced pressure and the crude product was purified by flash chromatography eluting with 2-10% EtOAc/petroleum ether affording the titled compound as yellow oil. 1H-NMR (300 MHz, DMSO-d6, 300K) δ 7.33 (1H, d, J=5.5 Hz), 6.88 (1H, d, J=5.5 Hz), 5.13 (2H, bs), 3.89 (3H, s). MS (ES) C6H7ClN2O requires: 158, found: 159, 161 (M+H)+.